Cas no 87849-03-4 (1-Propanone, 1-(4-methylphenyl)-3-(1-pyrrolidinyl)-)

1-Propanone, 1-(4-methylphenyl)-3-(1-pyrrolidinyl)- structure
87849-03-4 structure
Product Name:1-Propanone, 1-(4-methylphenyl)-3-(1-pyrrolidinyl)-
CAS No:87849-03-4
MF:C14H19NO
MW:217.306763887405
CID:651516
PubChem ID:3024979
Update Time:2025-04-19

1-Propanone, 1-(4-methylphenyl)-3-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1-(4-methylphenyl)-3-(1-pyrrolidinyl)-
    • 1-(4-methylphenyl)-3-pyrrolidin-1-ylpropan-1-one
    • SY343189
    • 3-(Pyrrolidin-1-yl)-1-(p-tolyl)propan-1-one
    • DTXSID20388579
    • KKCZPVROBRXZKM-UHFFFAOYSA-N
    • AKOS011904642
    • 3-(1-Pyrrolidinyl)-1-(p-tolyl)-1-propanone
    • SCHEMBL1140551
    • 87849-03-4
    • 4'-methyl-3-pyrrolidinopropiophenone
    • MFCD16826932
    • Inchi: 1S/C14H19NO/c1-12-4-6-13(7-5-12)14(16)8-11-15-9-2-3-10-15/h4-7H,2-3,8-11H2,1H3
    • InChI Key: KKCZPVROBRXZKM-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1)CCN1CCCC1

Computed Properties

  • Exact Mass: 217.146664230g/mol
  • Monoisotopic Mass: 217.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.3Ų

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